Cas no 2680808-87-9 (3-Propylpiperidin-3-amine)

• Product Name: 3-Propylpiperidin-3-amine
• CAS No: 2680808-87-9
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 5982869
• PubChem ID: 89465461
• Update Time: 2025-10-18

3-Propylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-propylpiperidin-3-amine
• 2680808-87-9
• SCHEMBL14813743
• EN300-7340157
• 3-Propylpiperidin-3-amine

• Inchi： 1S/C8H18N2/c1-2-4-8(9)5-3-6-10-7-8/h10H,2-7,9H2,1H3
• InChI Key： GWYVVTWTRSNAJM-UHFFFAOYSA-N
• SMILES： N1CCCC(CCC)(C1)N

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 3-Propylpiperidin-3-amine

Research Brief on 3-Propylpiperidin-3-amine (CAS: 2680808-87-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-Propylpiperidin-3-amine (CAS: 2680808-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The following sections provide a comprehensive overview of the current state of research, highlighting key studies and their implications for the field.

Recent studies have demonstrated that 3-Propylpiperidin-3-amine serves as a versatile building block in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine ring and propylamine side chain, make it an attractive scaffold for designing compounds with enhanced binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 3-Propylpiperidin-3-amine into a series of serotonin receptor modulators, resulting in compounds with improved pharmacokinetic profiles and reduced off-target effects.

In addition to its role in drug design, 3-Propylpiperidin-3-amine has shown promise in targeting neurological disorders. Preclinical studies have revealed its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. A recent in vivo study demonstrated that derivatives of 3-Propylpiperidin-3-amine exhibited neuroprotective effects by reducing oxidative stress and inhibiting amyloid-beta aggregation, suggesting a potential therapeutic avenue for Alzheimer's disease.

The synthesis and optimization of 3-Propylpiperidin-3-amine derivatives have also been a focal point of recent research. Advances in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which are critical for achieving desired pharmacological effects. A 2024 publication in Organic Letters detailed a novel catalytic method for the enantioselective synthesis of 3-Propylpiperidin-3-amine, achieving high yields and excellent enantiomeric excess. This methodological breakthrough is expected to facilitate the development of more potent and selective drug candidates.

Despite these promising developments, challenges remain in the clinical translation of 3-Propylpiperidin-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Ongoing research efforts are focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 3-Propylpiperidin-3-amine (CAS: 2680808-87-9) represents a promising scaffold in chemical biology and medicinal chemistry, with applications ranging from drug design to neurodegenerative disease therapy. The latest research highlights its potential as a versatile building block and underscores the importance of continued investigation into its pharmacological properties and therapeutic utility. Future studies should prioritize the optimization of its derivatives and the evaluation of their clinical potential, paving the way for innovative treatments in the field of biomedicine.